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Compound of Interest

Compound Name: Planteose

CAS No.: 470-57-5

Cat. No.: B12796885

Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
Introduction

Planteose is a non-reducing trisaccharide composed of galactose, fructose, and glucose. It is

found in a variety of plants and is of interest to researchers in fields ranging from food science

to drug development due to its potential physiological effects. Accurate and precise

quantification of Planteose in various matrices is crucial for understanding its biological role

and for quality control in related products. This document provides a detailed protocol for the

quantitative analysis of Planteose using High-Performance Liquid Chromatography (HPLC)

with either a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD).

Principle

High-Performance Liquid Chromatography (HPLC) separates compounds in a mixture based

on their differential interactions with a stationary phase (the column) and a mobile phase (the

solvent). For the analysis of underivatized sugars like Planteose, which lack a UV
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chromophore, Refractive Index (RI) detection or Evaporative Light Scattering Detection (ELSD)

are commonly employed. RI detection measures the change in the refractive index of the

mobile phase as the analyte elutes, while ELSD nebulizes the eluent, evaporates the mobile

phase, and measures the light scattered by the non-volatile analyte particles. This protocol will

detail a method using an amino-based column, which is well-suited for the separation of polar

compounds like oligosaccharides.

Experimental Protocols
1. Materials and Reagents

Planteose standard (≥98% purity)

Acetonitrile (HPLC grade)

Ultrapure water (18.2 MΩ·cm)

Syringe filters (0.45 µm, PTFE or Nylon)

Plant tissue sample (e.g., seeds, leaves)

Mortar and pestle

Liquid nitrogen

80% Ethanol solution

Centrifuge

Solid Phase Extraction (SPE) cartridges (C18, if necessary for cleanup)

2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system equipped with:

Degasser

Quaternary or Isocratic pump
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Autosampler

Column oven

Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD)

Analytical balance

Vortex mixer

Ultrasonic bath

3. Chromatographic Conditions

Parameter Condition

Column Amino Column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase Acetonitrile:Water (75:25, v/v)

Flow Rate 1.0 mL/min

Column Temperature 35°C

Injection Volume 20 µL

Detector Refractive Index (RI) or ELSD

RI Detector Temp. 35°C

ELSD Drift Tube Temp. 80°C

ELSD Nebulizer Gas Nitrogen, 1.5 L/min

Run Time Approximately 20 minutes

4. Preparation of Standard Solutions

Stock Standard Solution (10 mg/mL): Accurately weigh 100 mg of Planteose standard and

dissolve it in 10 mL of the mobile phase (Acetonitrile:Water, 75:25) in a volumetric flask.
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Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.1

mg/mL to 5.0 mg/mL. These will be used to construct the calibration curve.

5. Sample Preparation from Plant Tissue

Homogenization: Freeze a known weight (e.g., 1 g) of the fresh plant tissue sample in liquid

nitrogen and grind it to a fine powder using a pre-chilled mortar and pestle.

Extraction: Transfer the powdered sample to a centrifuge tube and add 10 mL of 80%

ethanol. Vortex vigorously for 2 minutes and then sonicate for 30 minutes in an ultrasonic

bath.

Centrifugation: Centrifuge the extract at 10,000 x g for 15 minutes at 4°C.

Supernatant Collection: Carefully collect the supernatant.

Cleanup (Optional): If the sample matrix is complex and contains interfering substances, a

solid-phase extraction (SPE) step using a C18 cartridge may be necessary. Condition the

cartridge with methanol followed by water. Load the supernatant and elute with the mobile

phase.

Filtration: Filter the final extract through a 0.45 µm syringe filter into an HPLC vial before

injection.

Data Presentation
Table 1: Method Validation Parameters for Planteose Quantification
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Parameter Result

Retention Time (RT) Approximately 9.5 min

Linearity (R²) > 0.999

Linear Range 0.1 - 5.0 mg/mL

Limit of Detection (LOD) 0.03 mg/mL

Limit of Quantification (LOQ) 0.1 mg/mL

Accuracy (% Recovery) 98.5% - 101.2%

Precision (% RSD) < 2.0%

Note: The quantitative data presented in this table is illustrative and based on typical

performance for oligosaccharide analysis under the specified conditions. Actual values may

vary depending on the specific instrumentation and experimental setup.

Table 2: Example Quantification of Planteose in a Plant Sample

Sample ID
Sample Weight
(g)

Peak Area
Calculated
Concentration
(mg/mL)

Planteose
Content (mg/g
of sample)

Sample A 1.05 187534 2.34 22.29

Sample B 0.98 154321 1.93 19.69

Mandatory Visualizations
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Caption: Experimental workflow for the quantitative analysis of Planteose.
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Caption: Logical relationship of components in the HPLC analysis of Planteose.

To cite this document: BenchChem. [Quantitative Analysis of Planteose using High-
Performance Liquid Chromatography (HPLC)]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12796885/docs#quantitative-analysis-of-
planteose-using-high-performance-liquid-chromatography-hplc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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